Cas no 1204296-29-6 (2-{[3-(3-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine)

• Product Name: 2-{[3-(3-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine
• CAS No: 1204296-29-6
• MF: C₁₃H₁₂ClN₅O
• MW: 289.720280647278
• CID: 5735000
• PubChem ID: 45496242
• Update Time: 2023-11-20

2-{[3-(3-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2-{[3-(3-chlorophenyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)amine
• AKOS015956167
• F1967-0607
• 2-{[3-(3-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethan-1-amine
• CS-0269113
• 2-[[3-(3-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethanamine
• (2-([3-(3-CHLOROPHENYL)[1,2,4]TRIAZOLO[4,3-B]PYRIDAZIN-6-YL]OXY)ETHYL)AMI+
• EN300-236792
• 1204296-29-6
• 2-((3-(3-Chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethan-1-amine
• Ethanamine, 2-[[3-(3-chlorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]oxy]-

• Inchi： 1S/C13H12ClN5O/c14-10-3-1-2-9(8-10)13-17-16-11-4-5-12(18-19(11)13)20-7-6-15/h1-5,8H,6-7,15H2
• InChI Key： AEUDOZRPZQUDSO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NN=C2C=CC(=NN12)OCCN

Computed Properties

• Exact Mass: 289.0730377g/mol
• Monoisotopic Mass: 289.0730377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 7.23±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles